Cas no 2229608-28-8 (methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229608-28-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5953043
• PubChem ID: 165977518
• Update Time: 2025-05-21

methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate
• methyl 5-[(1-hydroxycyclopropyl)methyl]-1-methyl-1H-pyrazole-3-carboxylate
• 2229608-28-8
• EN300-1787978

• Inchi： 1S/C10H14N2O3/c1-12-7(6-10(14)3-4-10)5-8(11-12)9(13)15-2/h5,14H,3-4,6H2,1-2H3
• InChI Key： HYHBSOCIVFVUKE-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC(C(=O)OC)=NN2C)CC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229608-28-8)

Methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229608-28-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and cyclopropyl moiety, is increasingly being explored for its potential applications in drug discovery and development. Its molecular structure combines a methyl ester group with a hydroxycyclopropyl substituent, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a pharmacophore in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The compound's CAS No. 2229608-28-8 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

One of the key trends driving interest in this compound is the rise of personalized medicine and small-molecule drug development. As the pharmaceutical industry shifts toward precision therapies, intermediates like methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate are critical for creating tailored treatments. Online searches for "pyrazole derivatives in drug discovery" and "cyclopropyl-containing pharmaceuticals" highlight the compound's alignment with current research priorities.

The synthesis of methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its hydroxycyclopropyl group adds steric complexity, which can influence the compound's binding affinity in biological systems. This property makes it a valuable scaffold for optimizing drug candidates, particularly in oncology and neurology research.

From an SEO perspective, terms like "CAS 2229608-28-8 supplier" and "methyl pyrazole carboxylate uses" are frequently queried, indicating commercial and academic demand. The compound's stability and solubility profiles are also common discussion points, as they impact its applicability in formulation development. Furthermore, its potential role in green chemistry initiatives—such as reducing synthetic waste—has sparked discussions in sustainable pharmaceutical manufacturing.

In conclusion, methyl 5-(1-hydroxycyclopropyl)methyl-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229608-28-8) represents a promising candidate for advancing drug discovery. Its structural features and adaptability to modern therapeutic challenges position it as a compound of enduring interest. As research continues, its applications in biocatalysis, drug delivery systems, and targeted therapy are expected to expand, further solidifying its importance in the chemical and life sciences.